Copper;zirconium

• CAS: 100660-82-0
• Molecular Formula: Cu5Zr8
• Molecular Weight: 1047.5 g/mol
• InChI: InChI=1S/5Cu.8Zr
• InChIKey: ZKXRDIZXGMOBFW-UHFFFAOYSA-N

Copper-Zirconium (Cu5Zr8) Overview

Copper;zirconium with CAS registry number 100660-82-0 corresponds to the intermetallic compound Cu5Zr8, a stoichiometric phase within the binary Cu–Zr system [1]. This compound serves as the primary strengthening precipitate in commercial zirconium-copper alloys (UNS C15000, CW120C), where nanoscale Cu5Zr particles provide dispersion strengthening while preserving high electrical conductivity [2]. The Cu–Zr binary system contains ten intermediate compounds, of which Cu5Zr8 is a zirconium-rich phase confirmed by thermodynamic and crystallographic investigations [1]. In industrial practice, copper-zirconium master alloys and wrought products leverage the Cu5Zr phase for grain refinement, elevated-temperature softening resistance, and a unique combination of strength and conductivity that pure copper and silver-bearing coppers cannot match [2].

1

Elevated softening resistance for high-temperature conductor applications

2

High conductivity-strength balance for power electronics and lead frames

3

Dispersion strengthening via Cu5Zr nanoprecipitates with grain refinement capability

• [1] Zaitsev, A. I.; Zaitseva, N. E. The thermodynamic properties of intermetallic compounds and solid solutions of Cu–Zr system. High Temperature, 2003, 41(1), 49–56. View Source
• [2] Copper Development Association. Copper-zirconium – CuZr (CW120C). Compendium of Compositions and Properties PD CEN/TS 13388. Accessed via copper.fyi, 2021. View Source

Why Cu5Zr8 Cannot Be Substituted

Generic substitution among high-conductivity copper alloys fails because the Cu5Zr8 intermetallic phase confers a softening temperature approximately 2.5× higher than pure copper and 1.4× higher than silver-bearing copper . While Cu-Cr and Cu-Cr-Zr alloys can achieve comparable or greater strength, they do so at the expense of electrical conductivity: aged Cu-1.33 at.%Zr retains ~40% IACS versus ~50% IACS for Cu-3.3 at.%Cr at peak hardness, but the zirconium-only system achieves this with a simpler binary composition that avoids chromium's more complex precipitation kinetics and higher solution-treatment temperatures [1]. Furthermore, the Cu5Zr phase exhibits the highest calculated hardness among mechanically stable Cu–Zr intermetallic compounds, a property that cannot be replicated by substituting with Cu51Zr14 or CuZr2 phases [2]. These phase-level differences mean that merely matching bulk composition does not guarantee equivalent performance.

! Pure copper and CuAg exhibit 250–300°C lower softening temperature, which may shift electrode life and high-temperature stability.

! Cu-Cr and Cu-Cr-Zr alloys may sacrifice 10–20 percentage points IACS conductivity, altering thermal management in power modules.

! Alternative Cu-Zr phases (e.g., Cu51Zr14, CuZr2) do not replicate the highest intrinsic hardness reported for Cu5Zr.

• [1] Tenwick, M. J.; Davies, H. A. Enhanced strength in high conductivity copper alloys. Materials Science and Engineering, 1988, 98, 543–546. View Source
• [2] Tu, S.; Feng, W. Q.; Zhang, Z.; Zhang, Z. Y.; Zhou, Q. First-principles study on Cu–Zr binary alloy compounds. Journal of Chongqing University of Technology (Natural Science), 2021, 35(10), 127. View Source

Cu5Zr8 Differentiation Evidence

Softening Temperature Advantage

Properly heat-treated C15000 zirconium-copper rod exhibits a softening temperature exceeding 500°C. This is 2.5× the 200°C softening point of unalloyed pure copper and 1.43× the 350°C softening point of silver-bearing copper (CuAg) . An independent source corroborates a softening temperature of 500°C for CuZr versus 200°C for pure copper and 300°C for copper-silver [1]. A third technical review reports 550°C softening with >90% hardness retention after 1-hour annealing, compared to only 250°C for pure copper [2].

Softening Temperature

Head-to-head

500–550°C (C15000) vs. 200–250°C pure Cu, 300–350°C CuAg

Reported softening resistance may extend electrode service life under continuous high-current operation.

Aged/drawn rod; 1-h anneal; hardness retention >90%

Evidence Dimension	Softening temperature (1-hour annealed hardness retention >90%)
Target Compound Data	500–550°C (C15000 / CuZr aged condition)
Comparator Or Baseline	Pure copper: 200–250°C; Silver-bearing copper (CuAg): 300–350°C
Quantified Difference	CuZr softening temperature exceeds pure copper by 250–300°C (2.2–2.75×) and exceeds CuAg by 150–200°C (1.4–1.8×)
Conditions	Aged and drawn rod; 1-hour isochronal annealing with hardness retention metric

Why This Matters

For resistance welding electrodes and high-temperature electrical contacts, a 250–300°C higher softening temperature directly translates to extended component life and reduced downtime in continuous operation.

• [1] Copper Development Association. Copper-zirconium – CuZr (CW120C). Compendium of Compositions and Properties. Accessed 2021. View Source
• [2] SMM (Shanghai Metals Market). CuZr Zirconium Bronze Comprehensive Analysis. Technical Review, 2024. View Source

Conductivity-Strength Balance

CuZr锆 bronze achieves 85–98% IACS electrical conductivity while maintaining 400–650 MPa tensile strength in the cold-rolled plus aged condition [1]. This conductivity range is reported to be significantly superior to chromium-zirconium-copper (C18150) at equivalent strength levels [1]. Separate vendor data for C15000 confirm 85–95% IACS in the aged-and-drawn condition . A dedicated high-purity Cu-Zr alloy (Mitsubishi ZC) achieves 97% IACS conductivity, approaching oxygen-free copper levels, with tensile strength of 245–470 MPa depending on temper .

Conductivity-Strength Balance

Reported

85–98% IACS at 400–650 MPa tensile strength; 97% IACS (ZC grade)

Supports thermal management design where high conductivity must coexist with mechanical robustness.

Cold-rolled + aged condition; solution-annealed values lower

Evidence Dimension	Electrical conductivity at peak-aged strength
Target Compound Data	85–98% IACS (CuZr aged + cold worked); 97% IACS (ZC high-purity grade)
Comparator Or Baseline	CuCrZr (C18150): typically 75–85% IACS at comparable strength; Peak-aged Cu-3.3at.%Cr: ~50% IACS
Quantified Difference	CuZr retains approximately 10–20 percentage points higher IACS than CuCrZr at equivalent tensile strength (400–500 MPa), and 35–45 percentage points higher than peak-aged binary Cu-Cr
Conditions	Cold-rolled + aged condition; solution annealed condition shows lower 55–72% IACS

Why This Matters

In semiconductor lead frame and power electronics applications, each percentage point of IACS translates to reduced Joule heating, enabling higher current density without active cooling.

• [1] SMM (Shanghai Metals Market). CuZr Zirconium Bronze Comprehensive Analysis. Technical Review, 2024. View Source

Phase Hardness Advantage

First-principles density functional theory calculations across seven Cu–Zr binary intermetallic compounds identified Cu5Zr as possessing the highest hardness among six mechanically stable phases (Cu51Zr14 being mechanically unstable). Cu8Zr3 exhibits the strongest resistance to external forces and the best ductility, while CuZr2 shows the greatest brittleness [1]. In a cast hypoeutectic Cu–2.7at%Zr alloy containing the Cu5Zr phase, the measured hardness was 137 HV with electrical conductivity of 32% IACS, before high-pressure torsion processing [2]. This phase-level hardness advantage is the mechanistic basis for the macroscopic wear resistance and anti-softening behavior of zirconium-copper alloys.

Phase Hardness

Class-level

Highest calculated hardness among six stable Cu-Zr phases; cast alloy measured 137 HV

Intrinsic precipitate hardness may govern macroscopic wear and anti-softening response.

DFT-GGA; hypoeutectic Cu-2.7at%Zr experimental validation

Evidence Dimension	Calculated relative hardness among mechanically stable Cu–Zr intermetallic phases
Target Compound Data	Cu5Zr: highest hardness among six stable phases (ranked qualitatively by DFT elastic constants)
Comparator Or Baseline	Cu8Zr3 (best ductility), Cu10Zr7 (strongest covalent bonding), CuZr2 (highest brittleness), Cu51Zr14 (mechanically unstable)
Quantified Difference	Cu5Zr ranked #1 in hardness; Cu5Zr-containing cast alloy measured at 137 HV experimentally
Conditions	DFT-GGA calculations; experimental validation in cast Cu–2.7at%Zr hypoeutectic alloy

Why This Matters

When selecting a master alloy or designing a precipitation-hardened copper alloy, the intrinsic hardness of the Cu5Zr precipitate phase determines the achievable strengthening increment per unit volume fraction of dispersoid.

• [1] Tu, S.; Feng, W. Q.; Zhang, Z.; Zhang, Z. Y.; Zhou, Q. First-principles study on Cu–Zr binary alloy compounds. Journal of Chongqing University of Technology (Natural Science), 2021, 35(10), 127. View Source
• [2] Muramatsu, N.; Goto, T. Mechanical Dissolution of Cu5Zr Phase and Formation of Supersaturated Solid-Solution Nanocrystalline Structure by High-Pressure Torsion in a Hypoeutectic Cu–2.7at%Zr Alloy. Materials Transactions, 2023. View Source

Strength by Cu5Zr Volume Fraction

In hypoeutectic Cu–Zr alloy wires processed by spark plasma sintering followed by heavy wire drawing, increasing zirconium content from 1 at.% to 5 at.% systematically increases the volume fraction of the Cu5Zr intermetallic phase dispersed in the copper matrix. The ultimate tensile strength (UTS) rises from 603 MPa (Cu–1at%Zr) to 698 MPa (Cu–3at%Zr) to 789 MPa (Cu–5at%Zr), while electrical conductivity decreases from 87% IACS to 70% IACS to 52% IACS, respectively [1]. These values represent a 40–56% reduction in UTS but a 28–60% improvement in conductivity compared to cast-and-drawn wires of equivalent composition, highlighting the microstructural advantage of uniformly dispersed Cu5Zr particles achieved via powder metallurgy [1].

Strength vs. Zr Content

Head-to-head

Cu-5at%Zr: 789 MPa / 52% IACS; Cu-3at%Zr: 698 MPa / 70% IACS; Cu-1at%Zr: 603 MPa / 87% IACS

Enables tuning of strength-conductivity combination through Cu5Zr volume fraction.

Spark plasma sintered + drawn wires; ~90 MPa gain per 2 at.% Zr

Evidence Dimension	Tensile strength and electrical conductivity as a function of Zr content (and hence Cu5Zr volume fraction)
Target Compound Data	Cu–5at%Zr: UTS 789 MPa, EC 52% IACS; Cu–3at%Zr: UTS 698 MPa, EC 70% IACS; Cu–1at%Zr: UTS 603 MPa, EC 87% IACS
Comparator Or Baseline	Cast-and-drawn wires of equivalent composition: UTS values 40–56% higher, but EC values 28–60% lower
Quantified Difference	Every 2 at.% Zr increment adds ~90–95 MPa UTS at a cost of ~17–18 percentage points IACS
Conditions	Spark plasma sintered powder compacts, heavy wire drawing, hypoeutectic compositions

Why This Matters

This composition-property map allows metallurgists to dial in the exact strength-conductivity combination required for a specific application by controlling the Cu5Zr volume fraction.

• [1] Muramatsu, N.; Goto, T. Microstructures and Mechanical and Electrical Properties of Hypoeutectic Cu-1, Cu-3 and Cu-5 at%Zr Alloy Wires Preprocessed by Spark Plasma Sintering. Materials Transactions, 2013, 54(7), 1213–1219. View Source

Grain Refinement with CuZr Master Alloy

Copper-zirconium master alloy (typically CuZr10, CuZr20, or CuZr50) is established as an effective grain refiner for copper and copper alloys, particularly brass. The addition of trace zirconium to brass effectively refines the as-cast structure by forming Cu5Zr or Cu3Zr strengthening precipitates that act as heterogeneous nucleation sites for subsequent solidification, inhibiting grain growth during recrystallization [1]. Zirconium-containing copper alloys with rare earth additions achieve tensile strength of 550 MPa with electrical conductivity meeting 80% IACS, while the softening temperature exceeds 450°C, overcoming the traditional trade-off between high strength and high conductivity in copper alloys [1]. A patent (CN104769140B) further specifies that Cu–Zr alloys containing 5.00–8.00 at.% Zr with a mosaic-like microstructure of Cu and Cu-Zr compound phases (crystal size ≤10 μm) provide unique grain-boundary-pinning effects that are not achievable with Ti-only or Cr-only refiners [2].

Grain Refinement

Class-level

CuZr master alloy additions reported to refine as-cast brass grain structure; 550 MPa & >80% IACS attainable

May mitigate traditional strength-conductivity trade-off in cast copper alloys.

Supplier data; patent CN104769140B; requires foundry-specific validation

Evidence Dimension	Grain refinement effectiveness and resulting mechanical-conductivity balance
Target Compound Data	CuZr master alloy: refined grain structure, 550 MPa strength, ≥80% IACS, softening temperature >450°C
Comparator Or Baseline	Conventional grain refiners (Ti-based, Cr-based): typically sacrifice either strength or conductivity; no explicit quantitative comparator provided in source
Quantified Difference	Simultaneous achievement of >550 MPa and >80% IACS is noted as overcoming the traditional strength-conductivity conflict; quantitative differential vs. Ti/Cr refiners not available from this source
Conditions	As-cast and heat-treated brass and copper alloys with trace Zr addition

Why This Matters

For foundries and wrought product manufacturers, a master alloy that refines grain structure without degrading electrical conductivity eliminates the need for secondary processing steps and expands the design window for high-performance copper components.

• [1] HNXTY (Hunan Xintianyuan). Copper-Zirconium Master Alloy Technical Description. Accessed 2023. View Source
• [2] Goto, T.; Kimura, H.; Inoue, A.; Muramatsu, N. Copper alloy and its manufacturing method. Chinese Patent CN104769140B, filed 2013-10-24, granted 2016-11-23. View Source

High-Temperature Performance Advantage

A systematic comparison of copper-zirconium and copper-chromium high-conductivity alloys for high-temperature applications demonstrated definite superiority of the Cu–Zr alloy over the Cu–Cr alloy at elevated temperatures. The cold-worked copper-zirconium alloy maintained most of its room-temperature strength at temperatures up to 450°C (840°F), in contrast to the copper-chromium alloy which showed more pronounced strength degradation [1]. Additionally, Cu–Zr alloy exhibited better elevated-temperature ductility than both copper-chromium and copper-silver alloys [1].

High-Temperature Performance

Head-to-head

Cu-Zr retains most room-temperature strength up to 450°C; greater ductility than Cu-Cr and Cu-Ag

Reported high-temperature strength retention may improve reliability margins in generator components.

Cold-worked conductor alloys; OSTI technical report 4834635

Evidence Dimension	Elevated-temperature strength retention and ductility
Target Compound Data	Cu–Zr alloy: retains most room-temperature strength up to 450°C; superior ductility
Comparator Or Baseline	Cu–Cr alloy: greater strength degradation above ~400°C; Cu–Ag alloy: inferior elevated-temperature ductility
Quantified Difference	Definite superiority demonstrated but specific numerical strength retention percentages not extracted from available abstract
Conditions	Cold-worked conductor alloys tested at temperatures up to 450°C (840°F)

Why This Matters

For electric motor and generator components operating at elevated temperatures, CuZr's superior strength retention directly impacts reliability margins and service life.

• [1] Institute of Metals Division. Some High-Temperature Properties of Copper-Zirconium and Copper-Chromium High-Conductivity Alloys. U.S. Department of Energy OSTI Technical Report, accession no. 4834635. View Source

Cu5Zr8 Application Scenarios

Resistance Welding Electrodes

C15000 (CuZr) electrodes are the chrome-free market standard for resistance spot welding of coated steels. The softening temperature exceeding 500°C—versus 200°C for pure copper—enables continuous operation at current densities that would rapidly degrade unalloyed copper electrodes . This directly addresses the procurement criterion of minimizing electrode changeover frequency in high-volume automotive welding lines.

Semiconductor Lead Frames and Power Modules

CuZr alloys with precisely controlled Cu5Zr nanoprecipitate dispersion achieve 85–98% IACS conductivity at tensile strengths of 400–650 MPa . This combination satisfies the dual requirement of low resistive heating (for thermal management in IGBT modules) and sufficient mechanical robustness for wire bonding and packaging processes, where CuCrZr alloys would incur a 10–15 percentage point conductivity penalty .

Grain Refinement in Brass and Copper Castings

Addition of CuZr master alloy to brass melts refines as-cast grain structure through the formation of Cu5Zr nucleant particles, enabling simultaneous achievement of >550 MPa tensile strength and >80% IACS conductivity after heat treatment . Foundries seeking to eliminate the traditional strength-conductivity trade-off in cast copper alloy components should specify CuZr master alloy rather than Ti-based or Cr-based alternatives.

High-Temperature Motor and Generator Components

Cold-worked CuZr conductor alloy retains most of its room-temperature strength up to 450°C and exhibits superior elevated-temperature ductility compared to Cu-Cr and Cu-Ag conductor alloys . This makes CuZr the preferred selection for commutator bars, rotor windings, and radial stalks in generators where both conductivity and sustained mechanical integrity at operating temperature are non-negotiable.

Application

Selection Property

Validation Focus

Resistance welding electrodes

Elevated softening resistance

Electrode life under continuous high-current density

Semiconductor lead frames / power modules

High conductivity-strength balance

Joule heating management with mechanical integrity for wire bonding

Grain refinement in brass/copper castings

Nucleant efficacy of Cu5Zr particles

Simultaneous strength (>550 MPa) and conductivity (>80% IACS) in cast components

High-temperature motor/generator components

Strength retention at elevated temperature

Sustained mechanical integrity up to 450°C in conductor alloys